Cas no 62680-74-4 (4-(But-3-en-1-yloxycarbonyl)benzoic acid)

• Product Name: 4-(But-3-en-1-yloxycarbonyl)benzoic acid
• CAS No: 62680-74-4
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• MDL: MFCD18976100
• CID: 957195
• PubChem ID: 3017351
• Update Time: 2025-11-06

4-(But-3-en-1-yloxycarbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-en-1-yloxycarbonyl)benzoic acid
• 4-but-3-enoxycarbonylbenzoic acid
• 4-((But-3-en-1-yloxy)carbonyl)benzoic acid
• Terephthalic acid 1-(3-butenyl) ester
• 4-{[(But-3-en-1-yl)oxy]carbonyl}benzoic acid
• 4-[(BUT-3-EN-1-YLOXY)CARBONYL]BENZOIC ACID
• EINECS 263-690-4
• A11403
• 1-(3-Buten-1-yl) 1,4-benzenedicarboxylate
• L[TPA+BE]
• DTXSID60978291
• TYARZXLQTHCHIP-UHFFFAOYSA-N
• NS00055787
• AKOS030228105
• 62680-74-4
• SCHEMBL9568783
• AS-64392
• 4-((But-3-en-1-yloxy)carbonyl)benzoicacid
• 1-(3-Buten-1-yl) 1,4-benzenedicarboxylate;1-(3-buten-1-yl) ester 1,4-Benzenedicarboxylic acid; mono-3-butenyl ester 1,4-Benzenedicarboxylic acid
• 4-(But-3-en-1-yloxycarbonyl)benzoic acid

• MDL： MFCD18976100
• Inchi： 1S/C12H12O4/c1-2-3-8-16-12(15)10-6-4-9(5-7-10)11(13)14/h2,4-7H,1,3,8H2,(H,13,14)
• InChI Key： TYARZXLQTHCHIP-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C(=O)O)=CC=1)=O)CCC=C

Computed Properties

• Exact Mass: 220.07356
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 2.4

Experimental Properties

• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on 4-(But-3-en-1-yloxycarbonyl)benzoic acid

4-(But-3-en-1-yloxycarbonyl)benzoic Acid: A Comprehensive Overview

4-(But-3-en-1-yloxycarbonyl)benzoic acid, also known by its CAS number 62680-74-4, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of benzoic acid, with a unique substituent at the para position. The substituent, but-3-en-1-yloxycarbonyl, introduces interesting electronic and steric properties to the molecule, making it a valuable compound for various applications.

The structure of 4-(But-3-en-1-yloxycarbonyl)benzoic acid consists of a benzoic acid backbone with a substituted group at the fourth position. The substituent, but-3-en-1-yloxycarbonyl, is an alkenyl ester group. This group adds complexity to the molecule's reactivity and solubility properties. The presence of the double bond in the substituent also introduces potential for geometric isomerism, which can influence the compound's behavior in different chemical environments.

Recent studies have highlighted the importance of 4-(But-3-en-1-yloxycarbonyl)benzoic acid in drug discovery and development. Its unique structure allows it to serve as a building block for more complex molecules with potential pharmacological activities. For instance, researchers have explored its use in designing inhibitors for certain enzymes involved in metabolic pathways. The compound's ability to modulate enzyme activity makes it a promising candidate for therapeutic applications.

In terms of synthesis, 4-(But-3-en-1-yloxycarbonyl)benzoic acid can be prepared through various routes, including esterification and substitution reactions. One common method involves the reaction of benzoic acid with an appropriate alkylating agent under controlled conditions. The choice of reagents and reaction conditions plays a crucial role in determining the yield and purity of the final product. Recent advancements in catalytic techniques have further enhanced the efficiency of these synthesis methods.

The physical and chemical properties of 4-(But-3-en-1-yloxycarbonyl)benzoic acid are well-documented. It is a crystalline solid with a melting point around 150°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic reactions and purification processes.

From an analytical standpoint, 4-(But-3-en-1-yloxycarbonyl)benzoic acid can be characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide insights into the compound's molecular structure, purity, and stability under different conditions.

In conclusion, 4-(But-3-en-1-yloxycarbonyl)benzoic acid, CAS No. 62680-74-4, is a versatile compound with wide-ranging applications in organic chemistry and pharmacology. Its unique structure and reactivity make it an invaluable tool for researchers exploring new drug candidates and chemical reactions.